Cas no 4604-41-5 (3,3'-Diiodo-L-thyronine)

3,3 '- diiodo-l-thyronine (3,3' - T2) is an endogenous metabolite of thyroid hormone

3,3'-Diiodo-L-thyronine structure

Product Name:3,3'-Diiodo-L-thyronine

CAS No:4604-41-5

Molecular Formula:C₁₅H₁₃NO₄I₂

Molecular Weight:525.07602

MDL:MFCD01863378

CID:45200

3,3'-Diiodo-L-thyronine Properties

Names and Identifiers

- 3,3'-Diiodo-L-thyronine
- 3,3’-DIIODO-L-THYRONINE
- L-Tyrosine, O-(4-hydroxy-3-iodophenyl)-3-iodo-
- O-(4-hydroxy-3-iodophenyl)-3-iodo-L-tyrosine
- MDL： MFCD01863378
- InChIKey： CPCJBZABTUOGNM-LBPRGKRZSA-N
- Inchi： InChI=1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1
- SMILES： C1=CC(=C(C=C1C[C@@H](C(=O)O)N)I)OC2=CC(=C(C=C2)O)I

Computed Properties

Exact Mass: 524.89300
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Heavy Atom Count: 22
Complexity: 385
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: 4.04840
PSA: 92.78000
Melting Point: 178-180°C

3,3'-Diiodo-L-thyronine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0032T0-100mg	3,3'-Diiodo-L-thyronine	4604-41-5	95%	100mg	$49.00	2024-05-01
A2B Chem LLC	AB42804-100mg	3,3'-Diiodo-l-thyronine	4604-41-5	95%	100mg	$45.00	2024-04-20
Aaron	AR00331C-1mg	3,3'-Diiodo-L-thyronine	4604-41-5	95%	1mg	$6.00
abcr	AB494640-50 mg	3,3'-Diiodo-L-thyronine, 95%; .	4604-41-5	95%	50mg	€412.30	2022-07-29
Chemenu	CM128705-1g	(S)-2-amino-3-(4-(4-hydroxy-3-iodophenoxy)-3-iodophenyl)propanoic acid	4604-41-5	95%	1g	$561
ChemScence	CS-0108953-5mg	3,3'-Diiodo-L-thyronine	4604-41-5	98.21%	5mg	$435.0	2022-04-27
eNovation Chemicals LLC	D582458-100mg	O-(4-hydroxy-3-iodophenyl)-3-iodo-L-tyrosine	4604-41-5	95%	100mg	$266	2022-09-05
Key Organics Ltd	AS-57862-100MG	(2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)-3-iodophenyl]propanoic acid	4604-41-5	>97%	100mg	£126.00	2023-09-08
MedChemExpress	HY-129974-10mM*1mLinDMSO	3,3'-Diiodo-L-thyronine	4604-41-5	98.21%	10mM*1mLinDMSO	￥810	2023-07-26
TRC	D455150-10mg	3,3’-Diiodo-L-thyronine	4604-41-5		10mg	$ 247.00	2023-09-07

3,3'-Diiodo-L-thyronine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:4604-41-5)

MR./MRS.:TANG SI LEI

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:4604-41-5)

MR./MRS.:JI ZHI SHI JI

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:4604-41-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

3,3'-Diiodo-L-thyronine Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1907 92 A885
2. A comprehensive review of glycosylated bacterial natural products

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3. The chemistry of Stemona alkaloids: An update

Ronaldo Aloise Pilli,Giovanni Bernardi Rosso,Maria da Concei??o Ferreira de Oliveira Nat. Prod. Rep. 2010 27 1908
4. Bismuth(iii) complexes derived from α-amino acids: the impact of hydrolysis and oxido-cluster formation on their activity against Helicobacter pylori

Madleen Busse,Emily Border,Peter C. Junk,Richard L. Ferrero,Philip C. Andrews Dalton Trans. 2014 43 17980
5. The chemistry of Stemona alkaloids: An update

Ronaldo Aloise Pilli,Giovanni Bernardi Rosso,Maria da Concei??o Ferreira de Oliveira Nat. Prod. Rep. 2010 27 1908
6. The chemistry of Stemona alkaloids: An update

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7. Ruthenium-nitrosyl complexes as NO-releasing molecules, potential anticancer drugs, and photoswitches based on linkage isomerism

Iryna Stepanenko,Michal Zalibera,Dominik Schaniel,Joshua Telser,Vladimir B. Arion Dalton Trans. 2022 51 5367
8. Anion receptor chemistry: highlights from 2010

Marco Wenzel,Jennifer R. Hiscock,Philip A. Gale Chem. Soc. Rev. 2012 41 480
9. The chemistry of Stemona alkaloids: An update

Ronaldo Aloise Pilli,Giovanni Bernardi Rosso,Maria da Concei??o Ferreira de Oliveira Nat. Prod. Rep. 2010 27 1908
10. 1,1′-Binaphthyl-based imidazolium chemosensors for highly selective recognition of tryptophan in aqueous solutions

Li Yang,Song Qin,Xiaoyu Su,Fei Yang,Jingsong You,Changwei Hu,Rugang Xie,Jingbo Lan Org. Biomol. Chem. 2010 8 339

4604-41-5 (3,3'-Diiodo-L-thyronine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4604-41-5)3,3'-Diiodo-L-thyronine

Purity:99%/99%

Quantity:1g/5g

Price($):322.0/1128.0